Cas no 2138028-77-8 (1-(3,4-dihydro-2H-pyran-6-yl)-4,4-difluorocyclohex-2-en-1-ol)

• Product Name: 1-(3,4-dihydro-2H-pyran-6-yl)-4,4-difluorocyclohex-2-en-1-ol
• CAS No: 2138028-77-8
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 6138453
• PubChem ID: 165492023
• Update Time: 2025-06-30

1-(3,4-dihydro-2H-pyran-6-yl)-4,4-difluorocyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138028-77-8
• 1-(3,4-dihydro-2H-pyran-6-yl)-4,4-difluorocyclohex-2-en-1-ol
• EN300-1156168

• Inchi： 1S/C11H14F2O2/c12-11(13)6-4-10(14,5-7-11)9-3-1-2-8-15-9/h3-4,6,14H,1-2,5,7-8H2
• InChI Key： IPTXASDZRFUEMU-UHFFFAOYSA-N
• SMILES： FC1(C=CC(C2=CCCCO2)(CC1)O)F

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,4-dihydro-2H-pyran-6-yl)-4,4-difluorocyclohex-2-en-1-ol

Comprehensive Analysis of 1-(3,4-dihydro-2H-pyran-6-yl)-4,4-difluorocyclohex-2-en-1-ol (CAS No. 2138028-77-8): Properties, Applications, and Innovations

The compound 1-(3,4-dihydro-2H-pyran-6-yl)-4,4-difluorocyclohex-2-en-1-ol (CAS No. 2138028-77-8) is a fluorinated cyclohexenol derivative with a unique structural framework, combining a dihydropyran moiety and a difluorocyclohexene ring. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and material science research. Its fluorine substitution enhances metabolic stability and lipophilicity, traits highly sought after in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged due to their applications in agrochemicals, liquid crystals, and bioactive molecules. The presence of 4,4-difluorocyclohex-2-en-1-ol in this compound aligns with the growing trend of incorporating fluorine into scaffolds to improve bioavailability and target selectivity. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors or GPCR modulators, addressing unmet medical needs in oncology and CNS disorders.

The synthesis of CAS No. 2138028-77-8 often involves selective fluorination and ring-closing strategies, with yields optimized through palladium-catalyzed cross-coupling or photoredox catalysis. These methods reflect the industry's shift toward sustainable chemistry, a topic dominating academic and industrial discourse. Environmental concerns have propelled searches for "green synthesis of fluorinated compounds" and "catalytic C-F bond formation," highlighting the relevance of this compound's production pathways.

Analytical characterization of 1-(3,4-dihydro-2H-pyran-6-yl)-4,4-difluorocyclohex-2-en-1-ol typically employs NMR (¹⁹F and ¹H), LC-MS, and X-ray crystallography, techniques frequently queried in databases like SciFinder and Reaxys. Its stereochemistry and conformational flexibility are critical to its function, sparking discussions on "3D structure-activity relationships" in drug design forums. Computational modeling studies further explore its interactions with biological targets, leveraging AI-driven tools—a hot topic in cheminformatics.

Beyond pharmaceuticals, this compound's thermal stability and electronic properties make it a candidate for advanced materials. For instance, its incorporation into OLEDs or liquid crystal displays (LCDs) could address the demand for energy-efficient technologies. Searches for "fluorinated materials for optoelectronics" underscore this intersection of chemistry and engineering.

Regulatory and safety profiles of CAS No. 2138028-77-8 adhere to global standards like REACH and ICH guidelines, with no significant hazards reported. This aligns with the public's focus on "safe synthetic intermediates" and "non-toxic fluorochemicals," ensuring its viability for industrial scale-up. As research progresses, this compound may emerge as a keystone in both therapeutic and material innovations, bridging gaps between academic exploration and commercial application.